Cas no 509076-65-7 (Pyridine, 3-(3-chlorophenoxy)-4-nitro-, 1-oxide)
509076-65-7 structure
Product Name:Pyridine, 3-(3-chlorophenoxy)-4-nitro-, 1-oxide
CAS No:509076-65-7
MF:C11H7ClN2O4
MW:266.637281656265
CID:363777
PubChem ID:11207863
Update Time:2025-04-19
Pyridine, 3-(3-chlorophenoxy)-4-nitro-, 1-oxide Chemical and Physical Properties
Names and Identifiers
-
- Pyridine, 3-(3-chlorophenoxy)-4-nitro-, 1-oxide
- 3-(3-chlorophenoxy)-4-nitro-1-oxidopyridin-1-ium
- 509076-65-7
- HPDZPYLPKWOQJT-UHFFFAOYSA-N
- DTXSID30458818
- SCHEMBL4381239
- 4-nitro-3-(3-chlorophenoxy)-pyridine N-oxide
-
- Inchi: 1S/C11H7ClN2O4/c12-8-2-1-3-9(6-8)18-11-7-13(15)5-4-10(11)14(16)17/h1-7H
- InChI Key: HPDZPYLPKWOQJT-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)OC1C=[N+](C=CC=1[N+](=O)[O-])[O-]
Computed Properties
- Exact Mass: 266.00951
- Monoisotopic Mass: 266.0094344g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 299
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 80.5Ų
Experimental Properties
- PSA: 79.31
Pyridine, 3-(3-chlorophenoxy)-4-nitro-, 1-oxide Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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